Cas no 150433-21-9 (1H-Pyrazole, 3-(9-anthracenyl)-)
150433-21-9 structure
Product Name:1H-Pyrazole, 3-(9-anthracenyl)-
CAS No:150433-21-9
MF:C17H12N2
MW:244.290583610535
CID:1321822
PubChem ID:21252622
Update Time:2025-04-20
1H-Pyrazole, 3-(9-anthracenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 3-(9-anthracenyl)-
- 5-anthracen-9-yl-1H-pyrazole
- 150433-21-9
- DTXSID80611658
- 5-(Anthracen-9-yl)-1H-pyrazole
- SCHEMBL7632147
- 3-(9-anthryl)pyrazole
-
- Inchi: 1S/C17H12N2/c1-3-7-14-12(5-1)11-13-6-2-4-8-15(13)17(14)16-9-10-18-19-16/h1-11H,(H,18,19)
- InChI Key: NZVMCTOTCUZCSM-UHFFFAOYSA-N
- SMILES: N1C(=CC=N1)C1C2C=CC=CC=2C=C2C=CC=CC=12
Computed Properties
- Exact Mass: 244.10016
- Monoisotopic Mass: 244.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68
1H-Pyrazole, 3-(9-anthracenyl)- Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
150433-21-9 (1H-Pyrazole, 3-(9-anthracenyl)-) Related Products
- 1145-01-3(3,5-Diphenylpyrazole)
- 150433-20-8(3-(naphthalen-2-yl)-1H-pyrazole)
- 3347-62-4(5-Methyl-3-phenyl-1H-pyrazole)
- 2458-26-6(5-phenyl-1H-pyrazole)
- 59843-75-3(3-(4-Methylphenyl)-1H-pyrazole)
- 150433-19-5(3-(1-naphthyl)-1H-pyrazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent